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Compound of Interest

Compound Name: Dehydrogriseofulvin

Cat. No.: B194194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed High-Performance Liquid Chromatography (HPLC) method

for the quantitative analysis of Dehydrogriseofulvin. Dehydrogriseofulvin is a polyketide and

a known impurity of the antifungal drug Griseofulvin[1][2]. Accurate and robust analytical

methods are crucial for its identification and quantification in pharmaceutical quality control and

research.

Physicochemical Properties of Dehydrogriseofulvin
A summary of the key physicochemical properties of Dehydrogriseofulvin is presented below.

This information is essential for method development and understanding the behavior of the

analyte.
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Property Value Reference

Chemical Formula C₁₇H₁₅ClO₆ [1][3]

Molecular Weight 350.75 g/mol [1][3]

IUPAC Name

(2S)-7-chloro-3',4,6-

trimethoxy-5'-methylspiro[1-

benzofuran-2,4'-cyclohexa-2,5-

diene]-1',3-dione

[3]

Appearance Not specified in search results

Solubility
Soluble in organic solvents like

methanol and acetonitrile
Inferred from HPLC methods

Recommended HPLC Method
This method is adapted from established protocols for the analysis of Griseofulvin and its

related impurities[4]. It is a robust reversed-phase HPLC method suitable for the separation

and quantification of Dehydrogriseofulvin.

Chromatographic Conditions
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Parameter Recommended Condition

Column
Discovery C18 (250 mm × 4.6 mm, 5 µm) or

equivalent

Mobile Phase

A: Water with 0.1% Formic Acid (pH 4.5) B:

Acetonitrile/Water/0.1% Formic Acid (65:15:20,

v/v/v)

Gradient

A gradient elution may be optimized for better

separation from other impurities. A typical

gradient could be: Time (min) | %B 0 | 20 20 | 80

25 | 80 26 | 20 30 | 20

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV at 290 nm

Injection Volume 10 µL

Note: The UV detection wavelength is set at 290 nm, which is near the maximum absorbance

for Griseofulvin and its related compounds[4][5].

Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of

Dehydrogriseofulvin.
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Sample & Standard Preparation HPLC Analysis Data Analysis

Prepare Dehydrogriseofulvin
Standard Solutions

Prepare Sample Solution
(e.g., dissolve in mobile phase A)

Filter all solutions through
a 0.45 µm syringe filter Inject into HPLC system Chromatographic Separation

(C18 column)
UV Detection

at 290 nm Obtain Chromatogram Integrate Peak Area Quantify Dehydrogriseofulvin

Method Validation

Specificity Linearity Accuracy Precision Limit of Detection Limit of Quantification Robustness

Repeatability
(Intra-day)

levels

Intermediate Precision
(Inter-day)

levels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the HPLC Analysis
of Dehydrogriseofulvin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194194#high-performance-liquid-chromatography-
hplc-method-for-dehydrogriseofulvin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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